Cas no 2248209-30-3 (Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate)

• Product Name: Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate
• CAS No: 2248209-30-3
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 5805552
• PubChem ID: 137941882
• Update Time: 2025-06-12

Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248209-30-3
• EN300-6508836
• Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate

• Inchi： 1S/C13H17F2NO2/c1-13(2,3)18-12(17)7-11(16)9-5-4-8(14)6-10(9)15/h4-6,11H,7,16H2,1-3H3/t11-/m1/s1
• InChI Key： UNYIRIJVNJGBKU-LLVKDONJSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate

Introduction to Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate (CAS No. 2248209-30-3)

Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2248209-30-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a tert-butyl group, an amino group, and a 2,4-difluorophenyl moiety, which collectively contribute to its distinct chemical behavior and biological activity.

The synthesis and characterization of Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate involve advanced techniques in organic chemistry and spectroscopy. The presence of the (3R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological efficacy. This stereochemistry is often achieved through enantioselective synthesis methods, such as chiral resolution or asymmetric catalysis, which are areas of active research in pharmaceutical chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,4-difluorophenyl group in Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate is a prime example of how fluorine atoms can modulate the pharmacokinetic properties of a molecule. This modification can lead to increased bioavailability and prolonged half-life, making it an attractive scaffold for drug development.

The amino group in the compound's structure provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules. This versatility makes Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate a valuable intermediate in the synthesis of more complex drug candidates. Researchers have explored various derivatives of this compound to investigate their potential therapeutic effects in different disease models.

In the realm of preclinical research, Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate has been studied for its potential role in modulating inflammatory pathways and neurotransmitter systems. The combination of the amino acid-like structure and the fluorinated aromatic ring suggests that this compound may interact with enzymes or receptors involved in these pathways. Preliminary findings indicate that it may have anti-inflammatory and neuroprotective properties, although further investigation is needed to fully elucidate its mechanism of action.

The use of computational methods and high-throughput screening has accelerated the discovery process for new drug candidates like Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate. These approaches allow researchers to predict the biological activity of molecules based on their structural features, thereby reducing the time and cost associated with traditional trial-and-error methods. Advanced computational models can also help optimize the compound's properties by identifying key structural modifications that enhance its efficacy and safety profile.

The synthesis of Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have improved the efficiency of producing complex molecules like this one. These methods not only enhance productivity but also reduce waste generation, aligning with green chemistry principles.

The pharmacological evaluation of Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate involves both in vitro and in vivo studies to assess its interaction with biological targets and its overall safety profile. In vitro assays can provide rapid screening for potential drug candidates by evaluating their activity against specific enzymes or receptors. In vivo studies then confirm these findings by assessing the compound's behavior in living organisms.

The regulatory landscape for new pharmaceuticals necessitates rigorous testing and documentation to ensure that compounds like Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate are safe and effective before they can be approved for clinical use. Regulatory agencies require comprehensive data on a drug's chemical properties, pharmacokinetics, pharmacodynamics, and toxicology before granting approval. This ensures that patients receive medications that have been thoroughly evaluated for both efficacy and safety.

The future prospects for Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore new derivatives and analogs that may enhance its efficacy or reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from preclinical stages to clinical trials.

In conclusion, Tert-butyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate represents an important advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits. Its synthesis, characterization, and pharmacological evaluation continue to be areas of active research interest. As our understanding of molecular interactions grows more sophisticated, compounds like this one will play a crucial role in the development of next-generation therapeutics.